Cas no 1260801-80-6 (tert-butyl 6-fluoro-3-(hydroxymethyl)indole-1-carboxylate)

Tert-butyl 6-fluoro-3-(hydroxymethyl)indole-1-carboxylate is a fluorinated indole derivative featuring a tert-butyl carbamate protecting group at the N1 position and a hydroxymethyl substituent at the C3 position. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical research, where its protected indole scaffold facilitates selective functionalization. The presence of the fluoro group enhances electronic modulation, while the hydroxymethyl moiety offers a reactive handle for further derivatization. Its stability under standard conditions and compatibility with diverse reaction conditions make it valuable for constructing complex heterocyclic systems. The tert-butyloxycarbonyl (Boc) group ensures ease of deprotection when required, streamlining downstream applications.
tert-butyl 6-fluoro-3-(hydroxymethyl)indole-1-carboxylate structure
1260801-80-6 structure
Product Name:tert-butyl 6-fluoro-3-(hydroxymethyl)indole-1-carboxylate
CAS No:1260801-80-6
MF:C14H16FNO3
MW:265.28014755249
MDL:MFCD16037107
CID:4565553
PubChem ID:71305821
Update Time:2025-05-20

tert-butyl 6-fluoro-3-(hydroxymethyl)indole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • TERT-BUTYL 6-FLUORO-3-(HYDROXYMETHYL)-1H-INDOLE-1-CARBOXYLATE
    • tert-butyl 6-fluoro-3-(hydroxymethyl)indole-1-carboxylate
    • AM805388
    • MFCD16037107
    • CS-0036578
    • AKOS027255562
    • FZLAJUBVHDBNMS-UHFFFAOYSA-N
    • 1260801-80-6
    • 1-Boc-6-fluoro-3-(hydroxymethyl)indole
    • AS-71216
    • TERT-BUTYL6-FLUORO-3-(HYDROXYMETHYL)-1H-INDOLE-1-CARBOXYLATE
    • SCHEMBL18036681
    • MDL: MFCD16037107
    • Inchi: 1S/C14H16FNO3/c1-14(2,3)19-13(18)16-7-9(8-17)11-5-4-10(15)6-12(11)16/h4-7,17H,8H2,1-3H3
    • InChI Key: FZLAJUBVHDBNMS-UHFFFAOYSA-N
    • SMILES: FC1C=CC2C(CO)=CN(C(=O)OC(C)(C)C)C=2C=1

Computed Properties

  • Exact Mass: 265.11142153g/mol
  • Monoisotopic Mass: 265.11142153g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 342
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 51.5

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Additional information on tert-butyl 6-fluoro-3-(hydroxymethyl)indole-1-carboxylate

Recent Advances in the Synthesis and Applications of tert-Butyl 6-Fluoro-3-(hydroxymethyl)indole-1-carboxylate (CAS: 1260801-80-6)

The compound tert-butyl 6-fluoro-3-(hydroxymethyl)indole-1-carboxylate (CAS: 1260801-80-6) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in the synthesis of bioactive molecules. Recent studies have focused on optimizing its synthetic routes, exploring its potential in drug discovery, and understanding its mechanistic roles in biological systems. This research brief consolidates the latest findings and advancements related to this compound, providing a comprehensive overview for professionals in the field.

A notable study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficacy of tert-butyl 6-fluoro-3-(hydroxymethyl)indole-1-carboxylate as a precursor in the synthesis of novel indole-based kinase inhibitors. The researchers employed a multi-step synthetic pathway, starting from commercially available 6-fluoroindole, to achieve high yields and purity. The compound's hydroxymethyl group was identified as a critical functional moiety, enabling further derivatization for structure-activity relationship (SAR) studies. The study highlighted the compound's potential in targeting tyrosine kinases implicated in cancer progression.

In another groundbreaking research effort, a team from the University of Cambridge (2024) explored the compound's utility in the development of fluorescent probes for cellular imaging. By conjugating tert-butyl 6-fluoro-3-(hydroxymethyl)indole-1-carboxylate with various fluorophores, the researchers created a library of probes capable of selectively binding to intracellular targets. The probes exhibited excellent photostability and low cytotoxicity, making them suitable for long-term live-cell imaging applications. This study opens new avenues for the compound's use in diagnostic and therapeutic monitoring.

Recent advancements in green chemistry have also impacted the synthesis of tert-butyl 6-fluoro-3-(hydroxymethyl)indole-1-carboxylate. A 2024 publication in Green Chemistry reported an eco-friendly, catalyst-free method for its preparation, significantly reducing the environmental footprint of the synthetic process. The new protocol achieved comparable yields to traditional methods while eliminating the need for hazardous reagents, aligning with the pharmaceutical industry's growing emphasis on sustainable practices.

From a mechanistic perspective, computational studies have provided insights into the compound's molecular interactions. Density functional theory (DFT) calculations revealed that the fluorine atom at the 6-position enhances the compound's electron-withdrawing properties, influencing its reactivity in subsequent chemical transformations. These findings are particularly valuable for medicinal chemists designing indole-based drug candidates with improved pharmacokinetic properties.

The pharmaceutical industry has shown increasing interest in tert-butyl 6-fluoro-3-(hydroxymethyl)indole-1-carboxylate as evidenced by recent patent filings. Several major pharmaceutical companies have incorporated this intermediate in their drug discovery pipelines, particularly for neurodegenerative diseases and inflammatory disorders. Its structural flexibility allows for the generation of diverse molecular scaffolds, making it a valuable building block in combinatorial chemistry approaches.

Looking forward, researchers anticipate that tert-butyl 6-fluoro-3-(hydroxymethyl)indole-1-carboxylate will continue to play a pivotal role in medicinal chemistry. Ongoing studies are investigating its potential in targeted drug delivery systems and as a component of PROTACs (proteolysis targeting chimeras). The compound's unique combination of reactivity and stability positions it as a versatile tool for addressing current challenges in drug development, from improving bioavailability to overcoming drug resistance mechanisms.

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